BENGHE Validation & Comparative

Check Availability & Pricing

A Comparative Performance Analysis: Diisooctyl
Glutarate vs. di-2-Ethylhexyl Terephthalate
(DEHT)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Diisooctyl glutarate

Cat. No.: B15342387

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the performance characteristics of two non-
phthalate plasticizers, Diisooctyl glutarate and di-2-ethylhexyl terephthalate (DEHT). The
selection of an appropriate plasticizer is critical in the formulation of drug delivery systems,
medical devices, and laboratory equipment, where performance, safety, and stability are
paramount. This document aims to provide an objective comparison based on available
experimental data to aid in the selection process.

Executive Summary

Di-2-ethylhexyl terephthalate (DEHT), also known as dioctyl terephthalate (DOTP), is a well-
characterized plasticizer widely used as a replacement for traditional ortho-phthalates like
DEHP due to its favorable toxicological profile.[1][2][3] It offers good plasticizing efficiency, low
migration rates, and thermal stability.

Diisooctyl glutarate, a member of the glutarate ester family of plasticizers, is also utilized as a
non-phthalate alternative. However, publicly available, detailed quantitative performance data
for this specific glutarate is limited. Therefore, this comparison will leverage data on DEHT and
supplement it with general performance characteristics of glutarate esters.

Data Presentation: A Comparative Overview
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The following tables summarize the key performance indicators for both plasticizers. It is

important to note that the data for Diisooctyl glutarate is largely qualitative or based on the

general properties of glutarate esters due to a lack of specific technical data sheets for this

compound in the public domain.

Table 1: Physical and Chemical Properties

di-2-ethylhexyl

Property Diisooctyl glutarate terephthalate Test Method
(DEHT/DOTP)
Chemical Formula C21H4004 C24H3804 -
Molecular Weight (
~356.5 390.57 -
g/mol)
Colorless to yellowish ~ Colorless, clear, oily _
Appearance o o Visual
liquid liquid
Odor Mild Odorless Olfactory
Boiling Point (°C) Data not available 400 ASTM D1078
Melting Point (°C) Data not available -48 ASTM D5950
Flash Point (°C) Data not available 210 ASTM D92
Specific Gravity )
Data not available 0.983 JIS K-6751
(20°C/20°C)
Water Solubility Almost insoluble Insoluble Visual
Purity (%) Data not available >99.5 Gas Chromatography
Table 2: Performance in PVC Formulations
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Diisooctyl glutarate

di-2-ethylhexyl

Performance Metric (General Glutarate terephthalate Test Method

Properties) (DEHT/DOTP)
Plasticizer Efficiency Good Good ASTM D2240
Hardness (Shore A) Data not available ~80 (at 50 phr) ASTM D2240

] Generally decreases Decreases with

Tensile Strength o )

with increased increased ASTM D412
(MPa) : :

concentration concentration

) Increases with
) Generally increases )

Elongation at Break o increased

with increased _ ASTM D412
(%) ) concentration (up to

concentration

330%)[4]
Low-Temperature
o Good Good ASTM D1329
Flexibility
. . . . ISO 177, ASTM
Migration Resistance Fair to Good Good
D1203
Volatility Fair Low ASTM D1203
Table 3: Toxicological Profile
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. . di-2-ethylhexyl
Toxicological

. Diisooctyl glutarate terephthalate Test Guideline
Endpoint
(DEHT/DOTP)

Acute Oral Toxicity )

Data not available > 5000 mg/kg[5] OECD 401/420/423
(LD5O0, rat)
Genotoxicity (Ames ) )

Data not available Negative[6] OECD 471

Test)

Not classified as a

Reproductive/Develop ) ]
Data not available reproductive OECD 414/416

mental Toxicity toxicant{7]
oxican

No alert on potential
Endocrine Disruption Data not available endocrine disruption Various

properties[8]

Experimental Protocols

Detailed methodologies are crucial for the accurate interpretation and replication of
performance data. The following are summaries of key experimental protocols used to evaluate
plasticizer performance.

Plasticizer Efficiency and Mechanical Properties

o Hardness (Shore A) - ASTM D2240: This test method determines the indentation hardness of
a material.[7][9][10][11] A durometer with a specified indenter shape is pressed into the
material under a defined force, and the depth of indentation is measured. The Shore A scale
is used for softer materials like plasticized PVC.

o Tensile Strength and Elongation at Break - ASTM D412: This standard specifies the
procedure for evaluating the tensile properties of vulcanized rubber and thermoplastic
elastomers.[4][12][13][14] A dumbbell-shaped specimen is stretched at a constant rate until it
breaks. The force required to break the specimen (tensile strength) and the extent to which it
stretches before breaking (elongation at break) are recorded.[15]
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Mooney Viscosity - ASTM D1646: This method is used to measure the viscosity and pre-
vulcanization characteristics of rubber compounds.[1][16][17][18][19] It measures the
shearing torque resisting the rotation of a cylindrical metal disk embedded in a rubber
sample within a heated die cauvity.

Migration and Volatility

Migration of Plasticizers - ISO 177: This international standard outlines a method to
determine the tendency of plasticizers to migrate from a plastic material into another solid
material upon contact.[2][20][21] A specimen of the plasticized material is placed in contact
with an absorbent material (e.g., activated carbon or another polymer) under specified
conditions of time, temperature, and pressure. The amount of plasticizer that migrates is
determined by weight change or chemical analysis of the absorbent material.

Volatility (Weight Loss on Heating) - ASTM D1203: This test covers the determination of the
volatile content of plasticizers. A specified amount of the plasticizer is heated in an oven at a
controlled temperature for a defined period. The loss in weight is then measured to
determine the volatility.

Toxicological Evaluation

Bacterial Reverse Mutation Test (Ames Test) - OECD 471: This is a widely used method for
identifying substances that can cause gene mutations.[9][22][23][24][25] It uses specific
strains of bacteria (e.g., Salmonella typhimurium and Escherichia coli) that have lost the
ability to synthesize an essential amino acid. The test substance is incubated with the
bacteria, and the number of bacterial colonies that have reverted to a state of being able to
synthesize the amino acid is counted. A significant increase in the number of revertant
colonies indicates mutagenic potential.

Repeated Dose 90-Day Oral Toxicity Study in Rodents - OECD 408: This guideline is used to
evaluate the sub-chronic toxicity of a substance.[5][10][26][27][28] The test substance is
administered orally to groups of rodents daily for 90 days. The animals are observed for
signs of toxicity, and at the end of the study, detailed pathological examinations are
performed to identify any adverse effects on organs and tissues.

Mandatory Visualization

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://store.astm.org/d1646-19a.html
https://coirubber.com/astm/astm-d1646-viscosity-test/
https://www.smithers.com/services/testing/standard/astm/astm-d1646
https://matestlabs.com/test-standards/astm-d1646/
https://labsinus.com/astm-d1646/
https://www.intertekinform.com/preview/256803314860.pdf?sku=867390_saig_nsai_nsai_2062873
https://standards.iteh.ai/catalog/standards/cen/d24bf236-3865-4291-bad4-54935eec3227/en-iso-177-2017
https://shop.standards.ie/en-ie/standards/i-s-en-iso-177-2017-867390_saig_nsai_nsai_2062873/
https://www.oecd.org/en/publications/test-no-471-bacterial-reverse-mutation-test_9789264071247-en.html
https://www.nib.si/eng/images/stories/novice/bacterial.pdf
https://catalog.labcorp.com/toxicology/gene/oecd-471-bacterial-reverse-mutation-test
https://www.re-place.be/method/bacterial-reverse-mutation-test
https://www.biosafe.fi/laboratory-services/genetic-toxicity-bacterial-reverse-mutation-test-oecd-471
https://altogenlabs.com/toxicology/oral-toxicity-oecd-408/
https://www.oecd.org/en/publications/2018/06/test-no-408-repeated-dose-90-day-oral-toxicity-study-in-rodents_g1gh2931.html
http://www.ask-force.org/web/OECD/OECD-Repeated-90day-on-Rodents-408-1998.pdf
https://www.oecd.org/en/publications/test-no-408-repeated-dose-90-day-oral-toxicity-study-in-rodents_9789264070707-en.html
https://www.semanticscholar.org/paper/Repeated-Dose-90-Day-Oral-Toxicity-Study-in-Rodents-Tg/d7e608fa66ae43a5fcae89bf72ceb53dc24ce069
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15342387?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Validation & Comparative

Check Availability & Pricing

Performance Testing

Mechanical Properties
TestSpecimens || A o7\ D412, ASTM D2240)

Plasticizer Synthesis & Characterization PVC Formulation
Chemical Characterization Characterized Plasticizer | WEERG TRV G N VIR 2] Molding/Extrusion of Thermal Properties
Synthesis of Plasticizer (FTIR, NMR, GC-MS) & Additives Test Specimens (DSC, TGA)
Pure Substance Toxicological Assessment

Genotoxicity Migration & Volatility
(OECD 471 - Ames Test) (ISO 177, ASTM D1203)
Acute & Chronic Toxicity

(OECD 401/408)

Reproductive/Developmental

Toxicity (OECD 414/416)

Click to download full resolution via product page

Experimental workflow for plasticizer evaluation.
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Generalized signaling pathway for plasticizer toxicity.

Conclusion

Di-2-ethylhexyl terephthalate (DEHT) stands out as a well-documented and favorable
alternative to traditional phthalate plasticizers, with a robust dataset supporting its performance
and safety profile. It demonstrates good plasticizing efficiency, low migration, and a lack of
significant toxicological concerns, making it a reliable choice for many applications in the
pharmaceutical and medical device industries.
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The available information on Diisooctyl glutarate is less comprehensive. While glutarate
esters as a class are known to be effective non-phthalate plasticizers, the absence of specific,
publicly available quantitative data for the diisooctyl variant makes a direct and detailed
performance comparison with DEHT challenging. For applications where rigorous
documentation and a proven track record are essential, DEHT currently presents a more data-
supported option. Further research and publication of technical data for Diisooctyl glutarate
are needed to enable a more thorough comparative assessment. Researchers and developers
are encouraged to request detailed specifications from suppliers when considering Diisooctyl
glutarate for their applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://icc-es.org/testing/astm-d412/
https://icc-es.org/testing/astm-d412/
https://coirubber.com/astm-d412/
https://www.kgt88.com/blog/-how-do-plasticizers-affect-the-mechanical-properties-of-pvc
https://coirubber.com/astm/astm-d1646-viscosity-test/
https://www.smithers.com/services/testing/standard/astm/astm-d1646
https://matestlabs.com/test-standards/astm-d1646/
https://labsinus.com/astm-d1646/
https://standards.iteh.ai/catalog/standards/cen/d24bf236-3865-4291-bad4-54935eec3227/en-iso-177-2017
https://shop.standards.ie/en-ie/standards/i-s-en-iso-177-2017-867390_saig_nsai_nsai_2062873/
https://shop.standards.ie/en-ie/standards/i-s-en-iso-177-2017-867390_saig_nsai_nsai_2062873/
https://www.nib.si/eng/images/stories/novice/bacterial.pdf
https://catalog.labcorp.com/toxicology/gene/oecd-471-bacterial-reverse-mutation-test
https://www.re-place.be/method/bacterial-reverse-mutation-test
https://www.biosafe.fi/laboratory-services/genetic-toxicity-bacterial-reverse-mutation-test-oecd-471
http://www.ask-force.org/web/OECD/OECD-Repeated-90day-on-Rodents-408-1998.pdf
https://www.oecd.org/en/publications/test-no-408-repeated-dose-90-day-oral-toxicity-study-in-rodents_9789264070707-en.html
https://www.semanticscholar.org/paper/Repeated-Dose-90-Day-Oral-Toxicity-Study-in-Rodents-Tg/d7e608fa66ae43a5fcae89bf72ceb53dc24ce069
https://www.semanticscholar.org/paper/Repeated-Dose-90-Day-Oral-Toxicity-Study-in-Rodents-Tg/d7e608fa66ae43a5fcae89bf72ceb53dc24ce069
https://www.benchchem.com/product/b15342387#diisooctyl-glutarate-performance-compared-to-di-2-ethylhexyl-terephthalate-deht
https://www.benchchem.com/product/b15342387#diisooctyl-glutarate-performance-compared-to-di-2-ethylhexyl-terephthalate-deht
https://www.benchchem.com/product/b15342387#diisooctyl-glutarate-performance-compared-to-di-2-ethylhexyl-terephthalate-deht
https://www.benchchem.com/product/b15342387#diisooctyl-glutarate-performance-compared-to-di-2-ethylhexyl-terephthalate-deht
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15342387?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15342387?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15342387?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

